Cas no 87743-18-8 ( )
structure
Product Name:
CAS No:87743-18-8
MF:C6H10N4O6S3
MW:330.361796855927
CID:992832
PubChem ID:230714
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 2-aminobenzene-1,3,5-trisulfonamide
- NSC25857
- SCHEMBL14286193
- BDBM26616
- NCGC00013321-02
- Compound 25857
- NSC-25857
- NCI25857
- 87743-18-8
- NCIStruc1_001053
- NCGC00013321
- DTXSID20282442
- NCGC00096438-01
- CHEMBL1491675
- NCI60_002070
- NCIStruc2_001270
- CCG-36694
- 2-amino-1,3,5-benzenetrisulfonamide
- DS-008741
-
-
- Inchi: 1S/C6H10N4O6S3/c7-6-4(18(9,13)14)1-3(17(8,11)12)2-5(6)19(10,15)16/h1-2H,7H2,(H2,8,11,12)(H2,9,13,14)(H2,10,15,16)
- InChI Key: JVSIPBVRSZVDHF-UHFFFAOYSA-N
- SMILES: S(C1C=C(C=C(C=1N)S(N)(=O)=O)S(N)(=O)=O)(N)(=O)=O
Computed Properties
- Exact Mass: 329.97624757g/mol
- Monoisotopic Mass: 329.97624757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 595
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 232Ų
Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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